Cas no 1875564-26-3 (3-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid)

• Product Name: 3-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid
• CAS No: 1875564-26-3
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• CID: 5719940
• PubChem ID: 121203239
• Update Time: 2023-10-25

3-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026711474
• 3-[3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl]propanoic acid
• 1875564-26-3
• 3-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid
• F1907-7110
• 1-Pyrrolidinepropanoic acid, 3-hydroxy-3-(trifluoromethyl)-
• 3-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C8H12F3NO3/c9-8(10,11)7(15)2-4-12(5-7)3-1-6(13)14/h15H,1-5H2,(H,13,14)
• InChI Key： HDXOOYSJGBKRPA-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(CCC(=O)O)C1)O)(F)F

Computed Properties

• Exact Mass: 227.07692773g/mol
• Monoisotopic Mass: 227.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.447±0.06 g/cm3(Predicted)
• Boiling Point: 323.3±42.0 °C(Predicted)
• pka: 3.83±0.10(Predicted)